Cas no 521097-97-2 ((2R)-1-(2H-1,3-benzodioxol-5-yl)propan-2-ol)

• Product Name: (2R)-1-(2H-1,3-benzodioxol-5-yl)propan-2-ol
• CAS No: 521097-97-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1575965
• PubChem ID: 55264785
• Update Time: 2025-04-21

(2R)-1-(2H-1,3-benzodioxol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2r)-1-(1,3-benzodioxol-5-yl)propan-2-ol
• (R)-1-(3,4-methylenedioxyphenyl)-2-propanol
• SureCN4168488
• (R)-1-piperonyl-2-propanol
• (-)-1-benzo[1,3]dioxol-5-yl-2-propanol
• (R)-1-[3,4-(methylenedioxy)phenyl]propan-2-ol
• PubChem15588
• DB-300007
• 521097-97-2
• SCHEMBL4168488
• (R)-1-(Benzo[d][1,3]dioxol-5-yl)propan-2-ol
• EN300-134253
• (2R)-1-(2H-1,3-benzodioxol-5-yl)propan-2-ol
• DTXSID20717108
• A849961
• Z1198314644
• AKOS006307440
• (R)-1-(3, 4-METHYLENEDIOXYPHENYL)-2-PROPANOL
• (2R)-1-(1,3-Dioxaindan-5-yl)propan-2-ol
• CS-0233530

• Inchi： 1S/C10H12O3/c1-7(11)4-8-2-3-9-10(5-8)13-6-12-9/h2-3,5,7,11H,4,6H2,1H3/t7-/m1/s1
• InChI Key： RVMKZYKJYMJYDG-SSDOTTSWSA-N
• SMILES： O1COC2=CC=C(C=C12)C[C@@H](C)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 292.1±9.0 ºC (760 Torr),
• Flash Point: 130.5±18.7 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),